Cas no 1906529-78-9 (2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1906529-78-9
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 5549811
• PubChem ID: 91816387
• Update Time: 2025-07-19

2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• (3,4-dihydroisoquinolin-2(1H)-yl)(6-morpholinopyrimidin-4-yl)methanone
• 3,4-dihydro-1H-isoquinolin-2-yl-(6-morpholin-4-ylpyrimidin-4-yl)methanone
• F6495-2517
• 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• AKOS025367045
• 1906529-78-9

• Inchi： 1S/C18H20N4O2/c23-18(22-6-5-14-3-1-2-4-15(14)12-22)16-11-17(20-13-19-16)21-7-9-24-10-8-21/h1-4,11,13H,5-10,12H2
• InChI Key： ZDVSFXPXKSBXGC-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C(N3CC4C=CC=CC=4CC3)=O)N=CN=2)CC1

Computed Properties

• Exact Mass: 324.15862589g/mol
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline

Exploring the Potential of 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 1906529-78-9) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 1906529-78-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and tetrahydroisoquinoline scaffold, is being investigated for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural features, which combine a morpholine moiety with a carbonyl-linked heterocyclic system, offering a promising template for drug design.

The compound's CAS No. 1906529-78-9 is frequently searched in academic and pharmaceutical databases, reflecting its growing relevance in kinase inhibition and GPCR modulation. Recent studies suggest that derivatives of this scaffold exhibit selectivity toward specific protein targets, making them valuable tools for understanding disease mechanisms. For instance, the morpholin-4-yl group is known to enhance solubility and bioavailability, a critical factor in optimizing drug candidates for clinical trials.

One of the hottest topics in drug discovery today is the development of small-molecule inhibitors for oncology and neurodegenerative diseases. 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline aligns with this trend, as its structure shares similarities with known kinase inhibitors like PI3K and mTOR modulators. These pathways are central to cancer cell proliferation, and researchers are actively exploring whether this compound could be repurposed or optimized for such applications.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The tetrahydroisoquinoline core is a common motif in neuroactive compounds, and its combination with a pyrimidine ring may offer new avenues for addressing conditions like Alzheimer's or Parkinson's disease. Computational modeling and structure-activity relationship (SAR) studies are underway to elucidate its binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of CAS No. 1906529-78-9 involves multi-step organic transformations, including amidation and cyclization reactions. The morpholine incorporation is particularly noteworthy, as it often improves metabolic stability—a key consideration in medicinal chemistry. Laboratories worldwide are refining these synthetic routes to achieve higher yields and purity, which are essential for preclinical testing.

In the context of AI-driven drug discovery, this compound has also garnered attention. Machine learning models are being trained to predict its off-target effects and optimize its pharmacophore features. Such approaches align with the industry's shift toward high-throughput screening and computational lead optimization, reducing the time and cost associated with traditional methods.

As the scientific community continues to explore 2-[6-(morpholin-4-yl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline, its versatility in drug design becomes increasingly apparent. Whether as a tool compound for target validation or a starting point for novel therapeutics, its CAS No. 1906529-78-9 will likely remain a focal point in the quest for innovative treatments. Future research may uncover additional applications, solidifying its place in the next generation of bioactive molecules.